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Compound of Interest

Compound Name: Ethyl tetrahydropyran-4-ylacetate

Cat. No.: B010011

An In-depth Technical Guide to Ethyl Tetrahydropyran-4-ylacetate

Introduction: Unveiling a Novel Fruity Ester

In the dynamic landscape of flavor and fragrance development, the exploration of novel
molecules is paramount to creating unique and memorable sensory experiences. Ethyl
tetrahydropyran-4-ylacetate, a heterocyclic ester, emerges as a compound of significant
interest. Its structure, which marries a stable tetrahydropyran ring with an ethyl acetate
functional group, gives rise to a distinct and valuable odor profile. This guide serves as a
comprehensive technical resource for researchers, perfumers, and formulation chemists,
providing in-depth insights into its chemical characteristics, odor profile, synthesis, and
analytical validation. As we delve into the specifics of this molecule, we will explore the causal
relationships between its structure and its application, offering both theoretical grounding and
practical, field-proven methodologies.

Chemical Identity and Physicochemical Properties

Ethyl tetrahydropyran-4-ylacetate, also known by its IUPAC name ethyl 2-(oxan-4-yl)acetate,
is a well-defined chemical entity.[1] The core of the molecule is a saturated six-membered
tetrahydropyran (oxane) ring, which imparts notable stability and moderate polarity.[2] This
cyclic ether structure is key to differentiating its properties from simple aliphatic esters.

Below is the chemical structure of Ethyl Tetrahydropyran-4-ylacetate:
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Reactant:
Ethyl (tetrahydropyran-4-ylidene)acetate.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Ethyl tetrahydropyran-4-ylacetate odor profile and
characteristics]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b010011#ethyl-tetrahydropyran-4-ylacetate-odor-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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